(4-Chlorophenyl)methyl 2-fluoropyridine-4-carboxylate

• IUPAC Name: (4-chlorophenyl)methyl 2-fluoropyridine-4-carboxylate
• InChI: InChI=1S/C13H9ClFNO2/c14-11-3-1-9(2-4-11)8-18-13(17)10-5-6-16-12(15)7-10/h1-7H,8H2
• InChI Key: WEYISKCGXSUEEF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1COC(=O)C2=CC(=NC=C2)F)Cl
• Molecular Formula: C13H9ClFNO2
• Molecular Weight: 265.67 g/mol

Description

(4-Chlorophenyl)methyl 2-fluoropyridine-4-carboxylate is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. This compound is also known as CP-55940 and is a synthetic cannabinoid that acts as a potent agonist of the CB1 and CB2 receptors.

Mechanism of Action

CP-55940 acts as a potent agonist of the CB1 and CB2 receptors, which are part of the endocannabinoid system. The endocannabinoid system is involved in the regulation of various physiological processes, including pain, inflammation, mood, and appetite. CP-55940 binds to these receptors and activates them, leading to the release of various neurotransmitters and other signaling molecules that mediate its effects.
Biochemical and Physiological Effects:
CP-55940 has been shown to have a number of biochemical and physiological effects. It has been shown to reduce pain and inflammation by inhibiting the release of pro-inflammatory cytokines and other signaling molecules. It has also been shown to modulate the activity of various neurotransmitters, including dopamine, serotonin, and GABA, which are involved in the regulation of mood and anxiety.

Advantages and Limitations for Lab Experiments

One advantage of CP-55940 is its potency and selectivity for the CB1 and CB2 receptors, which makes it a useful tool for studying the endocannabinoid system. However, one limitation is that it is a synthetic compound, and its effects may not fully reflect the effects of endocannabinoids that are naturally produced in the body.

Future Directions

There are a number of future directions for research on CP-55940. One area of interest is its potential use in the treatment of chronic pain, particularly neuropathic pain. Another area of interest is its potential use in the treatment of anxiety and depression, as it has been shown to have anxiolytic and antidepressant effects in animal models. Additionally, further research is needed to fully understand the biochemical and physiological effects of CP-55940, and how it interacts with other signaling pathways in the body.

Synthesis Methods

The synthesis of CP-55940 involves the reaction of 2-fluoropyridine-4-carboxylic acid with (4-chlorophenyl)methylamine in the presence of a coupling reagent such as EDCI or HATU. The resulting product is then purified by column chromatography to obtain the pure compound. This method has been optimized to produce high yields of CP-55940 with high purity.

Scientific Research Applications

CP-55940 has been extensively studied for its potential therapeutic applications, particularly in the field of pain management. It has been shown to have potent analgesic effects in animal models of pain, and has also been shown to reduce inflammation and neuropathic pain. CP-55940 has also been studied for its potential use in the treatment of anxiety and depression, as it has been shown to have anxiolytic and antidepressant effects in animal models.